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CAS No.: 57641-89-1
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For Researchers, Scientists, and Drug Development Professionals
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This guide provides a comprehensive technical overview of 5-Propylcyclohexane-1,3-dione,

a versatile molecule with significant potential in agrochemical and pharmaceutical research. We

will delve into its chemical identity, synthesis, analytical characterization, reactivity, and

biological significance, offering a robust resource for professionals in the field.

Introduction: The Significance of the Cyclohexane-
1,3-dione Scaffold
The cyclohexane-1,3-dione framework is a privileged scaffold in organic chemistry, forming the

core of numerous natural products and synthetic molecules with pronounced biological

activities.[1][2][3] These compounds are particularly recognized for their herbicidal properties,

with many commercial grass-specific herbicides belonging to this chemical class.[4][5] The

mechanism of action for many of these herbicides involves the potent inhibition of key plant

enzymes such as acetyl-CoA carboxylase (ACCase) or p-hydroxyphenylpyruvate dioxygenase
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(HPPD).[4][5][6][7] Beyond agriculture, cyclohexane-1,3-dione derivatives serve as versatile

precursors for the synthesis of a wide array of bioactive molecules, including those with anti-

proliferative and kinase inhibitory activities, making them valuable assets in drug discovery

programs.[1][8][9]

This guide will focus specifically on the 5-propyl substituted derivative, exploring the nuances of

its synthesis, characterization, and potential applications.

Physicochemical Properties and Chemical Identity
5-Propylcyclohexane-1,3-dione is a solid organic compound with the molecular formula

C9H14O2 and a molecular weight of 154.21 g/mol .[10][11] A comprehensive summary of its

key physicochemical properties is presented in the table below.

Property Value Source

Molecular Formula C9H14O2 [10]

Molecular Weight 154.21 g/mol [10]

CAS Number 57641-89-1

IUPAC Name 5-Propylcyclohexane-1,3-dione

Synonyms
5-n-Propyl-1,3-

cyclohexanedione

Appearance Solid (predicted)

pKa (predicted) ~5.2 (enol form) [12]

A key characteristic of cyclohexane-1,3-diones is their existence in a tautomeric equilibrium

between the diketo and enol forms.[13][14][15] The enol form is often favored in solution and is

stabilized by conjugation.[14][15] This tautomerism is crucial for its chemical reactivity and

biological activity.

Synthesis of 5-Propylcyclohexane-1,3-dione: A
Methodological Deep Dive
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The synthesis of 5-substituted cyclohexane-1,3-diones is typically achieved through a Michael-

Claisen condensation or a Robinson annulation reaction.[16][17][18][19][20] These methods

provide a reliable pathway to construct the six-membered ring with the desired substitution

pattern.

Recommended Synthetic Pathway: Michael-Claisen
Condensation
The Michael-Claisen condensation offers a straightforward and efficient route to 5-
Propylcyclohexane-1,3-dione. This method involves the Michael addition of a malonic ester

to an α,β-unsaturated ketone, followed by an intramolecular Claisen condensation.

Conceptual Workflow of Michael-Claisen Synthesis

Diethyl Malonate + Pent-1-en-3-one Base (e.g., NaOEt)
Reaction Start

Michael Adduct Intermediate
Michael Addition

Intramolecular Claisen Condensation Hydrolysis & Decarboxylation 5-Propylcyclohexane-1,3-dione
Final Product Formation

Click to download full resolution via product page

Caption: Workflow for the synthesis of 5-Propylcyclohexane-1,3-dione via Michael-Claisen

condensation.

Detailed Experimental Protocol
The following protocol is a representative procedure for the synthesis of 5-alkyl-1,3-

cyclohexanediones and can be adapted for the synthesis of 5-Propylcyclohexane-1,3-dione.

Materials:

Diethyl malonate

Pent-1-en-3-one

Sodium ethoxide (NaOEt)

Absolute ethanol
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Hydrochloric acid (HCl)

Diethyl ether

Anhydrous magnesium sulfate (MgSO4)

Procedure:

Enolate Formation: In a round-bottom flask equipped with a reflux condenser and a dropping

funnel, dissolve sodium metal in absolute ethanol to prepare a fresh solution of sodium

ethoxide.

Michael Addition: To the sodium ethoxide solution, add diethyl malonate dropwise at room

temperature. After the addition is complete, add pent-1-en-3-one dropwise while maintaining

the temperature below 30°C. Stir the reaction mixture at room temperature for 2-3 hours.

Claisen Condensation: After the Michael addition is complete, heat the reaction mixture to

reflux for 4-6 hours to facilitate the intramolecular Claisen condensation.

Hydrolysis and Decarboxylation: Cool the reaction mixture and add a solution of sodium

hydroxide. Heat the mixture to reflux for 2-3 hours to hydrolyze the ester. After cooling,

carefully acidify the mixture with concentrated hydrochloric acid until the pH is acidic. Heat

the mixture gently to effect decarboxylation until carbon dioxide evolution ceases.

Work-up and Purification: Cool the reaction mixture and extract the product with diethyl ether.

Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and concentrate

under reduced pressure. The crude product can be purified by recrystallization or column

chromatography.

Causality Behind Experimental Choices:

Freshly prepared sodium ethoxide is used to ensure a completely anhydrous and highly

reactive base, which is crucial for both the deprotonation of diethyl malonate and the

subsequent Claisen condensation.

Controlling the temperature during the addition of pent-1-en-3-one is important to prevent

polymerization and other side reactions.
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Acidification and heating are necessary for the hydrolysis of the intermediate ester and

subsequent decarboxylation to yield the final dione product.

Analytical Characterization: A Spectroscopic
Approach
Confirming the identity and purity of the synthesized 5-Propylcyclohexane-1,3-dione requires

a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the propyl

group (a triplet for the methyl group and two multiplets for the methylene groups) and the

protons on the cyclohexane ring. The chemical shifts of the ring protons will be influenced by

the presence of the adjacent carbonyl groups and the tautomeric equilibrium. The enolic

proton, if observable, will appear as a broad singlet at a downfield chemical shift.

¹³C NMR: The carbon NMR spectrum will exhibit distinct signals for the carbonyl carbons

(typically in the range of 190-210 ppm for the keto form) and the enolic carbons (around 100-

110 ppm and 170-180 ppm). The carbons of the propyl group and the cyclohexane ring will

also have characteristic chemical shifts.

Infrared (IR) Spectroscopy
The IR spectrum will provide valuable information about the functional groups present. Key

expected absorption bands include:

C=O stretch (keto form): A strong absorption band in the region of 1700-1740 cm⁻¹.

C=C stretch (enol form): A medium to strong absorption band around 1600-1650 cm⁻¹.

O-H stretch (enol form): A broad absorption band in the region of 2500-3300 cm⁻¹.

C-H stretch (aliphatic): Absorption bands in the region of 2850-3000 cm⁻¹.

Mass Spectrometry (MS)
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Mass spectrometry will confirm the molecular weight of the compound. The fragmentation

pattern can provide further structural information. The molecular ion peak (M+) would be

expected at m/z = 154.

Chemical Reactivity and Synthetic Utility
The 1,3-dicarbonyl moiety in 5-Propylcyclohexane-1,3-dione is the center of its reactivity. The

acidic methylene group between the two carbonyls can be readily deprotonated to form a

nucleophilic enolate, which can participate in a variety of carbon-carbon bond-forming

reactions.

Key Reactions:

Alkylation and Acylation: The enolate can be alkylated or acylated at the C-2 position.

Knoevenagel Condensation: Reaction with aldehydes and ketones to form α,β-unsaturated

dicarbonyl compounds.

Synthesis of Heterocycles: It serves as a precursor for the synthesis of various heterocyclic

compounds, such as pyrazoles, isoxazoles, and pyrimidines.[9]

Logical Relationship of Reactivity
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5-Propylcyclohexane-1,3-dione
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Knoevenagel Condensation Product

RCHO
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Heterocyclic Derivatives

Further Cyclization

Click to download full resolution via product page

Caption: Reactivity map of 5-Propylcyclohexane-1,3-dione, highlighting the role of the

enolate intermediate.

Biological Significance and Applications
Herbicidal Activity
As a member of the cyclohexane-1,3-dione class, 5-Propylcyclohexane-1,3-dione is

expected to exhibit herbicidal activity, particularly against grass species.[4] The primary mode

of action is the inhibition of ACCase or HPPD, crucial enzymes in fatty acid and plastoquinone

biosynthesis, respectively.[5][6] The propyl group at the 5-position can influence the potency

and selectivity of the herbicidal effect.

Potential in Drug Discovery
The cyclohexane-1,3-dione scaffold is a valuable starting point for the synthesis of more

complex molecules with potential therapeutic applications. Derivatives have been investigated

for their anti-proliferative, anticancer, and kinase inhibitory activities.[8][9] The 5-propyl
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substituent can be modified to explore structure-activity relationships and optimize for specific

biological targets.

Safety and Handling
5-Propylcyclohexane-1,3-dione should be handled with care in a well-ventilated laboratory.

Standard personal protective equipment, including safety glasses, gloves, and a lab coat,

should be worn. Avoid inhalation of dust and contact with skin and eyes. In case of contact,

rinse thoroughly with water. For detailed safety information, refer to the Material Safety Data

Sheet (MSDS).

Conclusion
5-Propylcyclohexane-1,3-dione is a molecule of significant interest due to its established role

as a precursor to potent herbicides and its potential as a building block in medicinal chemistry.

Its synthesis is well-established through classic organic reactions, and its reactivity is

dominated by the versatile 1,3-dicarbonyl functionality. This guide has provided a

comprehensive overview of its synthesis, characterization, reactivity, and biological importance,

serving as a valuable resource for researchers and professionals working with this important

chemical entity.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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